Cas no 30652-13-2 (4(1H)-Pyridinone,3-hydroxy-2-methyl-1-propyl-)

4(1H)-Pyridinone,3-hydroxy-2-methyl-1-propyl- structure
30652-13-2 structure
Product name:4(1H)-Pyridinone,3-hydroxy-2-methyl-1-propyl-
CAS No:30652-13-2
MF:C9H13NO2
MW:167.20502
CID:311877
PubChem ID:121732

4(1H)-Pyridinone,3-hydroxy-2-methyl-1-propyl- Chemical and Physical Properties

Names and Identifiers

    • 4(1H)-Pyridinone,3-hydroxy-2-methyl-1-propyl-
    • 3-hydroxy-2-methyl-1-propylpyridin-4-one
    • 30652-13-2
    • NSC649420
    • CP22
    • CHEMBL82077
    • SCHEMBL5085644
    • 4(1H)-Pyridinone, 3-hydroxy-2-methyl-1-propyl-
    • 1-PMH-4-O
    • 1-Propyl-2-methyl-3-hydroxypyrid-4-one
    • DTXSID20184699
    • BRN 1452381
    • 3-hydroxy-2-methyl-1-propyl-1,4-dihydropyridin-4-one
    • EN300-6491565
    • 1-propyl-2-methyl-3-hydroxy-4-pyridone
    • 3-hydroxy-2-methyl-1-propyl-pyridin-4-one
    • 1-propyl-2-methyl-3-hydroxy 4-pyridinone
    • 1-propyl-2-methyl-3-hydroxypyridin-4-one
    • NSC-649420
    • 3-Hydroxy-2-methyl-1-propyl-4(1H)-pyridinone
    • Inchi: InChI=1S/C9H13NO2/c1-3-5-10-6-4-8(11)9(12)7(10)2/h4,6,12H,3,5H2,1-2H3
    • InChI Key: BFUSTCYJXIZANF-UHFFFAOYSA-N
    • SMILES: OC1C(=O)C=CN(CCC)C=1C

Computed Properties

  • Exact Mass: 167.09469
  • Monoisotopic Mass: 167.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 253
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.5Ų
  • XLogP3: 1.4

Experimental Properties

  • Density: 1.132
  • Boiling Point: 266°C at 760 mmHg
  • Flash Point: 114.7°C
  • Refractive Index: 1.538
  • PSA: 40.54

4(1H)-Pyridinone,3-hydroxy-2-methyl-1-propyl- Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM412212-250mg
4(1H)-Pyridinone, 3-hydroxy-2-methyl-1-propyl-
30652-13-2 95%+
250mg
$535 2022-06-11
Enamine
EN300-6491565-10.0g
3-hydroxy-2-methyl-1-propyl-1,4-dihydropyridin-4-one
30652-13-2 95%
10g
$4176.0 2023-05-31
Enamine
EN300-6491565-5.0g
3-hydroxy-2-methyl-1-propyl-1,4-dihydropyridin-4-one
30652-13-2 95%
5g
$2816.0 2023-05-31
A2B Chem LLC
AB40759-100mg
4(1H)-Pyridinone, 3-hydroxy-2-methyl-1-propyl-
30652-13-2 95%
100mg
$390.00 2024-04-20
Enamine
EN300-6491565-0.5g
3-hydroxy-2-methyl-1-propyl-1,4-dihydropyridin-4-one
30652-13-2 95%
0.5g
$758.0 2023-05-31
Enamine
EN300-6491565-0.1g
3-hydroxy-2-methyl-1-propyl-1,4-dihydropyridin-4-one
30652-13-2 95%
0.1g
$337.0 2023-05-31
A2B Chem LLC
AB40759-2.5g
4(1H)-Pyridinone, 3-hydroxy-2-methyl-1-propyl-
30652-13-2 95%
2.5g
$2039.00 2024-04-20
Aaron
AR0031GJ-50mg
4(1H)-Pyridinone, 3-hydroxy-2-methyl-1-propyl-
30652-13-2 95%
50mg
$336.00 2025-01-21
Aaron
AR0031GJ-500mg
4(1H)-Pyridinone, 3-hydroxy-2-methyl-1-propyl-
30652-13-2 95%
500mg
$1068.00 2025-01-21
Aaron
AR0031GJ-5g
4(1H)-Pyridinone, 3-hydroxy-2-methyl-1-propyl-
30652-13-2 95%
5g
$3897.00 2023-12-13

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